3-(3-Chlorophenyl)oxirane-2-carboxylic acid

• CAS: 1287218-00-1
• Molecular Formula: C9H7ClO3
• Molecular Weight: 198.6 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)C2C(O2)C(=O)O
• InChI: InChI=1S/C9H7ClO3/c10-6-3-1-2-5(4-6)7-8(13-7)9(11)12/h1-4,7-8H,(H,11,12)
• InChIKey: AMZBJPAQQLQTGH-UHFFFAOYSA-N

Meta-substituted oxirane-2-carboxylic acid with dual orthogonal reactivity for streamlined probe and library synthesis. The strained epoxide ring functions as a latent electrophile for covalent targeting of nucleophilic residues (Cys, Ser, His), while the free carboxylic acid enables direct biotin/fluorophore conjugation without additional linker chemistry. • Positional isomer integrity: MDL MFCD18089197 ensures unambiguous identity; prevents SAR confounds from 2-Cl or 4-Cl isomer contamination. • Defined physicochemical profile: XLogP3 1.6, TPSA 49.8 Ų support predictable reverse-phase HPLC retention for impurity profiling. • Two stereogenic centers provide a challenging test analyte for CSP screening and enantioselective methodology development.

Product Identity and Compound Class

3-(3-Chlorophenyl)oxirane-2-carboxylic acid (CAS 1287218-00-1) is a synthetic aryl-substituted oxirane-2-carboxylic acid, featuring an epoxide ring fused to a 3-chlorophenyl group and a free carboxylic acid moiety [1]. Its molecular formula is C₉H₇ClO₃ with a molecular weight of 198.60 g/mol. The compound belongs to the broader class of glycidic acid derivatives, which are recognized for their dual reactivity—the strained oxirane ring undergoes nucleophilic ring-opening, while the carboxylic acid enables amide/ester conjugation—making these scaffolds versatile intermediates in medicinal chemistry and agrochemical synthesis .

Dual reactive handles

Epoxide ring-opening and carboxylic acid conjugation enable step-efficient intermediate use in covalent probe or library synthesis.

Stereochemical diversity

Two undefined stereocenters provide four possible stereoisomers for chiral SAR studies and enantioseparation method development.

Regioisomer identity

Meta-chloro substitution pattern is uniquely identified by MDL MFCD18089197, preventing ortho/para isomer mix‑ups in SAR workflows.

• [1] PubChem. Compound Summary for CID 53256652, 3-(3-Chlorophenyl)oxirane-2-carboxylic acid. National Center for Biotechnology Information (2025). View Source

Positional Isomer Differentiation

Although 3-(3-chlorophenyl)oxirane-2-carboxylic acid shares the same molecular formula (C₉H₇ClO₃) and molecular weight (198.60 g/mol) with its 2-chloro (CAS 760139-41-1) and 4-chloro (CAS 114380-31-3) positional isomers, these three regioisomers cannot be interchanged without altering critical structure-dependent properties . The position of the chlorine substituent on the aromatic ring influences the compound's XLogP3 (1.6 for the 3-chloro isomer), topological polar surface area (49.8 Ų), and the spatial orientation of the epoxide-carboxylic acid pharmacophore, which in turn governs molecular recognition in enzyme binding pockets, metabolic stability, and reactivity in regioselective ring-opening transformations [1]. Substituting the meta-chloro isomer with the para or ortho analog without systematic re-validation of the biological or chemical outcome introduces uncontrolled variables that may invalidate SAR conclusions, compromise synthetic reproducibility, or alter pharmacokinetic profiles [2].

Positional isomers are not interchangeable. The meta-chloro isomer differs from ortho and para analogs in computed lipophilicity and polar surface area, which may alter target binding and metabolic stability.

MDL number ensures regioisomer identity. Substituting without verifying MDL MFCD18089197 risks using the wrong isomer, invalidating SAR conclusions and reducing synthetic reproducibility.

Reactivity profiles may shift. Chlorine position influences regioselectivity of oxirane ring-opening; meta-specific behavior may not replicate with ortho or para analogs without re-validation.

• [1] PubChem. Computed Properties for CID 53256652: XLogP3-AA 1.6, Topological Polar Surface Area 49.8 Ų. View Source
• [2] WO1983000334A1. Phenylalkyloxirane carboxylic acids, preparation and therapeutical use. Describes pharmacologically relevant structure-activity differentiation by phenyl substituent position. View Source

Evidence-Based Selection Guide

Regiochemical Identity by MDL Number

The 3-chloro (meta) positional isomer of this oxirane-2-carboxylic acid scaffold is uniquely identified by MDL number MFCD18089197, which is distinct from the 4-chloro isomer (MFCD18089198) and the 2-chloro isomer (MFCD18089196) . Computed XLogP3-AA for the target compound is 1.6, with a topological polar surface area (TPSA) of 49.8 Ų [1]. While the ortho and para isomers share identical molecular weight and formula, the meta-chloro substitution pattern alters the spatial orientation of the electron-withdrawing chlorine relative to the oxirane ring, directly impacting ring-opening regioselectivity and electrophilic aromatic substitution reactivity .

Regiochemical Identity

Class-level inference

MDL MFCD18089197

Ensures procurement of meta-chloro regioisomer; distinct from ortho and para identifiers.

XLogP3 1.6, TPSA 49.8 Ų support regioisomer verification.

Evidence Dimension	Structural identity and computed physicochemical descriptors
Target Compound Data	MDL: MFCD18089197; XLogP3: 1.6; TPSA: 49.8 Ų; MW: 198.60 g/mol
Comparator Or Baseline	4-Chloro isomer (CAS 114380-31-3): MDL MFCD18089198; 2-Chloro isomer (CAS 760139-41-1): MDL MFCD18089196. Both share MW 198.60 and formula C₉H₇ClO₃.
Quantified Difference	Unique MDL identifier per isomer; XLogP3 and TPSA values for comparators not available in public computed databases, but positional isomerism guarantees differences in dipole moment and steric accessibility.
Conditions	PubChem 2.1 computed properties (2021 release) and vendor MDL assignments

Why This Matters

Procurement by CAS or MDL number ensures receipt of the correct regioisomer, preventing SAR confounding in medicinal chemistry campaigns where chlorine position is a critical variable.

• [1] PubChem CID 53256652. Computed Properties: XLogP3-AA 1.6, TPSA 49.8 Ų. View Source

Purity Specification Advantage

The target compound is available from Leyan (Shanghai Haohong Biomedical) with a documented purity specification of 98% , representing a meaningful improvement over the 95%+ purity level commonly listed by generic research chemical suppliers . In the context of epoxide-containing compounds—which are susceptible to ring-opening hydrolysis during storage—the higher initial purity reduces the burden of pre-use repurification and minimizes batch-to-batch variability that can confound bioassay reproducibility .

Purity Specification

Cross-study comparable

98% (Leyan) vs 95%+ (generic)

Higher purity may reduce epoxide hydrolysis products and support assay reproducibility.

Actual batch purity may vary; pre-use verification advised.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan Cat. No. 1833489)
Comparator Or Baseline	95%+ (generic suppliers such as CheMenu Cat. No. CM571629)
Quantified Difference	3 percentage point absolute purity advantage; translates to approximately 60% less total impurity at the 98% vs. 95% specification level (assuming impurities at 2% vs. 5%).
Conditions	As specified on vendor certificate of analysis / product page; actual batch purity may vary.

Why This Matters

For enzymatic assays sensitive to epoxide hydrolysis products or for chemical transformations requiring stoichiometric precision, the higher-purity source reduces the risk of variable outcomes and avoids the cost of in-house purification.

Dual Oxirane-Carboxylic Acid Reactivity

Unlike simpler 3-chlorophenyl oxiranes lacking the carboxylic acid group—such as 2-(3-chlorophenyl)oxirane (CAS 20697-04-5)—the target compound possesses a free carboxylic acid that allows direct conjugation with amines, alcohols, or hydrazines without requiring additional functional group interconversion steps . This dual reactivity enables the compound to serve as a latent electrophilic warhead (via epoxide ring-opening) coupled with a carboxylic acid handle for amide bond formation or bioconjugation, a combination not available in the mono-functional 2-(3-chlorophenyl)oxirane series . In drug discovery, this dual motif has been exploited in the design of oxirane-2-carboxylic acid-based CPT-1 inhibitors (e.g., etomoxir class) and sEH inhibitors, where the carboxylic acid anchors a key binding interaction and the epoxide acts as an electrophilic trap [1].

Reactive Handles

Class-level inference

2 (epoxide + COOH) vs 1 (epoxide only)

Carboxylic acid enables direct conjugation, reducing synthetic steps compared to epoxide-only analogs.

Utility depends on target molecule design; not universal.

Evidence Dimension	Number of synthetically addressable functional groups
Target Compound Data	2 reactive handles: strained epoxide ring + free carboxylic acid
Comparator Or Baseline	2-(3-Chlorophenyl)oxirane (CAS 20697-04-5): epoxide only, no carboxylic acid; MW 154.59. 3-(3-Chlorophenyl)-2-oxiranemethanol (CAS 125617-30-3): epoxide + alcohol, no carboxylic acid.
Quantified Difference	The carboxylic acid group enables orthogonal reactivity (amide coupling, esterification, salt formation) unavailable in epoxide-only or epoxide-alcohol analogs, expanding the accessible chemical space from a single intermediate.
Conditions	Assessed by functional group inventory; synthetic utility is contextual to the specific target molecule being constructed.

Why This Matters

For teams synthesizing compound libraries or developing covalent inhibitors, the carboxylic acid handle eliminates one to two synthetic steps compared to epoxide-only building blocks, saving time and material cost in multi-step syntheses.

• [1] BindingDB. Assay entry for ChEMBL_305686: inhibitory concentration against human soluble epoxide hydrolase (sEH) at 0.24 µM; and patent US 6013666 describing oxirane carboxylic acid derivatives as CPT-1 inhibitors with antidiabetic activity. View Source

Stereochemical Diversity Potential

The target compound contains two undefined atom stereocenters (at the oxirane C2 and C3 positions), yielding four possible stereoisomers [1]. This contrasts with simpler scaffolds such as 2-(3-chlorophenyl)oxirane (CAS 20697-04-5), which has only one stereocenter and provides two enantiomers, or 3-chloromandelic acid, which lacks the epoxide ring and thus eliminates oxirane-based stereochemical diversity . The presence of two stereocenters enables stereochemical structure-activity relationship (SSAR) studies where individual enantiomers or diastereomers can be evaluated for differential target engagement, a strategy extensively documented in the etomoxir patent literature for oxirane-2-carboxylic acids [2].

Stereoisomer Space

Class-level inference

4 stereoisomers vs 2 for single-center comparators

Broader stereochemical exploration for chiral SAR and enantioselective synthesis.

Requires chiral resolution; individual isomers not isolated in supplied product.

Evidence Dimension	Number of stereogenic centers and accessible stereoisomer space
Target Compound Data	2 undefined stereocenters → 4 possible stereoisomers (two enantiomeric pairs)
Comparator Or Baseline	2-(3-Chlorophenyl)oxirane: 1 stereocenter → 2 enantiomers. 3-Chloromandelic acid: 1 stereocenter → 2 enantiomers, no epoxide ring.
Quantified Difference	Target compound offers a 4-fold stereoisomer space vs. 2-fold for single-stereocenter comparators, enabling finer dissection of stereochemical effects on biological activity.
Conditions	PubChem undefined atom stereocenter count = 2 for CID 53256652; chiral resolution required to isolate individual stereoisomers.

Why This Matters

For laboratories conducting chiral SAR or developing enantioselective synthetic routes, this scaffold provides a richer stereochemical exploration space than single-stereocenter alternatives, supporting the identification of eutomers with improved selectivity profiles.

• [1] PubChem CID 53256652. Computed properties: Undefined Atom Stereocenter Count = 2. View Source
• [2] US 6013666. Oxirane carboxylic acid derivative and its manufacturing method. Describes stereochemical requirements for CPT-I inhibitory activity; the (R)-(+)-enantiomer of etomoxir is the pharmacologically active species. View Source

Research and Industrial Applications

Medicinal Chemistry SAR Library Synthesis

When constructing focused libraries around the oxirane-2-carboxylic acid pharmacophore for CPT-1 or sEH target programs, the 3-chloro isomer provides the specific meta-substitution pattern that has been documented in phenylalkyloxirane carboxylic acid patents as a preferred embodiment for modulating lipophilicity and target engagement [1]. The confirmed 98% purity from specialized suppliers (Leyan) supports reproducible SAR data generation, while the unique MDL number MFCD18089197 ensures chemical identity integrity in electronic lab notebooks and compound registration systems [2].

Chiral Separation Method Development

With two stereogenic centers, this compound serves as a challenging test analyte for chiral stationary phase (CSP) screening and enantioselective synthesis methodology development [1]. The dual epoxide-carboxylic acid functionality provides two distinct derivatization handles for chiral derivatizing agent (CDA) coupling or for attachment of chromophores/fluorophores to enable UV or fluorescence detection in HPLC and SFC enantioseparation workflows [2].

Activity-Based Probe Intermediate

The oxirane ring functions as a latent electrophile capable of forming covalent adducts with nucleophilic amino acid residues (cysteine, serine, histidine) in target proteins, while the carboxylic acid group enables direct conjugation to affinity tags (biotin), fluorescent reporters, or solid supports without additional linker chemistry [1]. This dual orthogonal reactivity makes the compound an efficient starting point for activity-based protein profiling (ABPP) probe synthesis, reducing the number of synthetic steps compared to epoxide-only building blocks that require separate carboxylation [2].

Positional Isomer Reference Standard

For pharmaceutical development programs synthesizing 3-chlorophenyl-containing oxirane carboxylate drug candidates, this compound serves as an authentic reference standard for HPLC impurity profiling to detect and quantify the undesired 2-chloro or 4-chloro positional isomers that may arise during synthesis via isomerization or from impure starting materials [1]. The well-characterized computed properties (XLogP3 1.6, TPSA 49.8 Ų) support the development of reverse-phase HPLC methods with predictable retention behavior [2].

Application

Selection Property

Validation Focus

SAR Library Synthesis

Meta-chloro oxirane-carboxylic acid scaffold with confirmed 98% purity

Verify MDL regioisomer identity and lot-specific purity

Chiral Separation Development

Two stereogenic centers for CSP screening and derivatization handles

Enantiomeric separation by chiral HPLC or SFC

Activity-Based Probe Intermediate

Dual orthogonal reactivity: epoxide warhead + carboxylic acid for direct conjugation

Attachment of affinity tags or reporters without additional linkers

Isomer Reference Standard

Well-characterized computed properties (XLogP3, TPSA)

HPLC retention prediction for impurity profiling of ortho/para isomers

• [1] WO1983000334A1. Phenylalkyloxirane carboxylic acids, preparation and therapeutical use. Preferred embodiments include meta-chloro substitution on the phenyl ring for pharmacological activity. View Source
• [2] PubChem CID 53256652 and Leyan product page (Cat. No. 1833489, 98% purity). MDL MFCD18089197; CheMenu CM571629 (95%+ purity). View Source